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Compound of Interest

Compound Name: 2-Bromo-4-fluoroaniline

Cat. No.: B089589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Bromo-4-fluoroaniline (CAS No: 1003-98-1). Adherence to these procedures is critical for

ensuring laboratory safety and operational integrity.

Hazard Identification and Safety Summary
2-Bromo-4-fluoroaniline is a hazardous substance that requires careful handling. It is harmful

if swallowed, in contact with skin, or if inhaled, and can cause skin, eye, and respiratory

irritation.[1][2] Long-term or repeated exposure may have cumulative health effects.[3]

Absorption into the body can lead to the formation of methemoglobin, causing cyanosis.[4]

GHS Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.
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H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling 2-Bromo-4-
fluoroaniline.

Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Fluorinated rubber, 0.7

mm minimum thickness, >480

min breakthrough time). PVC

gloves are also suggested.

To prevent skin contact and

absorption.[3]

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.

To protect against splashes

and dust.

Respiratory Protection

NIOSH-approved respirator

with a type ABEK (EN14387)

filter for vapors and organic

compounds.[2] Use in a well-

ventilated area, preferably a

chemical fume hood.

To prevent inhalation of

harmful dust and vapors.[1]

Body Protection

Impervious laboratory coat,

and additional protective

clothing such as an apron or

oversleeves if there is a risk of

significant exposure.

To prevent skin contact with

clothing.

Quantitative Data
The following table summarizes the key quantitative data for 2-Bromo-4-fluoroaniline.
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Property Value

Molecular Formula C₆H₅BrFN

Molecular Weight 190.01 g/mol

Melting Point 40-41 °C (104-105.8 °F)[1]

Boiling Point 221 °C (429.8 °F)[5]

Flash Point 104 °C (219.2 °F) - closed cup[1][2]

Density 1.67 g/mL at 25 °C[5]

Experimental Protocol: Weighing and Dissolving 2-
Bromo-4-fluoroaniline
This protocol outlines the step-by-step procedure for safely weighing and dissolving solid 2-
Bromo-4-fluoroaniline.

4.1. Preparation

Ensure a chemical fume hood is operational and the work area is decontaminated.

Assemble all necessary equipment: analytical balance, weigh boat or paper, spatula, beaker,

stir bar, appropriate solvent, and waste container.

Don all required PPE as specified in Section 2.

4.2. Weighing Procedure

Place the analytical balance inside the chemical fume hood. If this is not feasible, use a tare

method where the container is sealed before being removed for weighing.

Zero the balance with the weigh boat or paper.

Carefully transfer the desired amount of 2-Bromo-4-fluoroaniline from the stock container

to the weigh boat using a clean spatula.
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Minimize the generation of dust.

Once the target weight is achieved, securely close the stock container.

4.3. Dissolving Procedure

Place a beaker containing the appropriate solvent and a stir bar on a stir plate inside the

fume hood.

Carefully add the weighed 2-Bromo-4-fluoroaniline to the solvent.

Turn on the stirrer and allow the solid to dissolve completely.

Rinse the weigh boat and spatula with a small amount of the solvent and add the rinsing to

the beaker to ensure a complete transfer.

Handling and Storage
Handling: Avoid all personal contact, including inhalation of dust and vapors.[6] Use only in a

well-ventilated area or a chemical fume hood. Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.

Storage: Store in a cool, dry, and well-ventilated place.[4] Keep containers tightly closed and

upright to prevent leakage.[4] Store away from incompatible materials such as strong

oxidizing agents and strong acids.

Disposal Plan
All waste containing 2-Bromo-4-fluoroaniline must be treated as hazardous waste and

disposed of according to local, state, and federal regulations.[3]

Solid Waste: Contaminated items such as weigh boats, gloves, and paper towels should be

collected in a designated, labeled hazardous waste container.

Liquid Waste: Solutions of 2-Bromo-4-fluoroaniline and rinsates should be collected in a

labeled, sealed container for halogenated organic waste. Do not mix with non-halogenated

waste.
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Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. Puncture the container to prevent reuse.[3]

Workflow Diagram
The following diagram illustrates the complete handling workflow for 2-Bromo-4-fluoroaniline,

from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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